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Compound of Interest

Compound Name: (1S,2S)-2-Methoxycyclohexanol

Cat. No.: B3386611

An In-Depth Technical Guide to (1S,2S)-2-Methoxycyclohexanol

Topic: (1S,2S)-2-Methoxycyclohexanol CAS Number: 134108-92-2

Introduction: A Cornerstone of Asymmetric
Synthesis

(1S,2S)-2-Methoxycyclohexanol is a chiral alcohol that has emerged as a pivotal molecule in
modern organic synthesis.[1] Its rigid cyclohexane framework, coupled with the defined trans
stereochemical relationship between the hydroxyl and methoxy groups, makes it an
exceptionally valuable asset for researchers and drug development professionals.[2] This guide
provides an in-depth examination of its synthesis, applications, and handling, offering field-
proven insights into its role as both a versatile chiral building block and a sophisticated chiral
auxiliary.[1][3] Its utility is particularly pronounced in the construction of enantiomerically pure
compounds, a critical requirement in the pharmaceutical and agrochemical industries where
specific stereoisomers dictate biological activity and safety.[3]

Part 1: Compound Profile and Physicochemical
Properties

The precise stereochemistry of (1S,2S)-2-Methoxycyclohexanol is the source of its utility. The
(1S,2S) designation defines the absolute configuration at the two stereocenters, leading to a
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molecule with unique chiral recognition capabilities. Its physical properties are summarized

below.

Property Value Reference

CAS Number 134108-92-2 [2][3][4]

Molecular Formula C7H1402 [1][2][4]

Molecular Weight 130.18 g/mol [2][3]
(1S,2S)-2-methoxycyclohexan-

IUPAC Name [21[4]
1-ol
(1S,2S)-(+)-2-

Synonyms Methoxycyclohexanol, (1S,2S)-  [2][3]
trans-2-methoxycyclohexanol

Boiling Point 195-198 °C [3114]

Density ~1.015 g/cm?3 at 25°C [31[5]

Refractive Index (n2°/D) ~1.460 [3][5]
2-8°C, in a dry, well-ventilated

Storage [3][6]

place

Part 2: Strategic Synthesis—Controlling
Stereochemistry

The most common and strategically important method for preparing 2-alkoxycyclohexanols is
the nucleophilic ring-opening of cyclohexene oxide.[7][8] The primary challenge in this
synthesis is twofold: controlling the regioselectivity of the methanol attack and, crucially for this
specific isomer, establishing the desired (1S,2S) stereochemistry.

Causality of the Synthetic Approach

The synthesis of enantiomerically pure (1S,2S)-2-Methoxycyclohexanol often begins with the
enantioselective deprotonation of achiral cyclohexene oxide using a chiral lithium amide base.
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This key step establishes the chirality of the molecule early in the synthetic sequence.[9] The
resulting chiral (R)-cyclohex-2-enol can then be subjected to further reactions.

Alternatively, direct catalytic asymmetric ring-opening of cyclohexene oxide with methanol
provides a more atom-economical route. The choice of catalyst is paramount. Lewis acidic
catalysts, such as certain zeolites or titanium complexes, are employed to activate the epoxide
ring towards nucleophilic attack by methanol.[10] The catalyst's chiral environment dictates
which face of the epoxide is attacked, thereby controlling the enantiomeric outcome of the
product. This approach is favored in larger-scale preparations as it can avoid the use of
stoichiometric chiral reagents.[3][7]

Workflow: From Achiral Precursors to a Chiral Product

Core Synthesis

Chiral Catalyst
+ Methanol Purification & Analysis
Asymmetric Ring-Opening (18.ZS)-Z(gaggggﬁgec)lohexanol »—>[Chr0matography/ Distillanon)>fffpeCtgﬁﬁgfag\igR' IRD
Cyclohexene Oxide
(Achiral)

Click to download full resolution via product page

Caption: Synthetic workflow for (1S,2S)-2-Methoxycyclohexanol.

Experimental Protocol: Catalytic Asymmetric Ring-
Opening

This protocol is a representative methodology based on principles described in the literature.
Specific catalysts and conditions may vary.[10]
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o Catalyst Preparation: In a flame-dried, inert atmosphere (N2 or Ar) flask, suspend the
selected chiral zeolite or titanium-based catalyst in anhydrous methanol.

e Reaction Initiation: Cool the suspension to the optimized temperature (e.g., 0°C) to control
the reaction's exothermicity and enhance selectivity.

» Substrate Addition: Add cyclohexene oxide dropwise to the stirred catalyst suspension over
30-60 minutes. The slow addition is critical to maintain the reaction temperature and prevent
undesirable side reactions, such as the formation of 1,2-cyclohexanediol.[7]

o Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC)
or Gas Chromatography (GC) until the starting material is consumed.

o Workup: Upon completion, quench the reaction by filtering off the catalyst. Remove the
excess methanol from the filtrate under reduced pressure.

 Purification: Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate) and
wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the final product via fractional distillation under reduced pressure or column
chromatography to yield pure (1S,2S)-2-Methoxycyclohexanol.

» Validation: Confirm the structure and enantiomeric excess (ee) of the product using NMR
spectroscopy and chiral HPLC analysis, respectively.

Part 3: Core Applications in Drug Discovery and
Development

The well-defined stereochemistry of (1S,2S)-2-Methoxycyclohexanol makes it a powerful tool
for introducing chirality into new molecules.

A Chiral Building Block for Complex Molecules

As a chiral building block, the entire molecular framework of (1S,2S)-2-Methoxycyclohexanol
is incorporated into the final product. This is a highly efficient strategy for synthesizing complex
chiral molecules. Its most notable application is as a key intermediate in the synthesis of
tricyclic B-lactam antibiotics.[1][7] The inherent chirality of the cyclohexanol derivative is
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transferred directly to the antibiotic core, ensuring the correct stereoconfiguration required for
potent biological activity.[3]

(1S,2S)-2-Methoxycyclohexanol
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Caption: Logic of using the compound as a chiral building block.

A Removable Chiral Auxiliary for Stereocontrol

In its role as a chiral auxiliary, the molecule is temporarily attached to a prochiral substrate to
direct the stereochemical outcome of a subsequent reaction.[11] After the desired chiral center
has been created, the auxiliary is cleaved and can ideally be recovered.[11]

The Causality of Auxiliary Control: The bulky cyclohexane ring and the specific orientation of its
substituents create a sterically hindered environment around the reaction center. When
attached to a substrate (e.g., forming an ester or ether), it effectively blocks one face of the
molecule from attack by a reagent. This forces the reagent to approach from the less hindered
face, resulting in the formation of one diastereomer in high excess.
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Chiral Auxiliary Cycle
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Caption: Workflow of a reaction using a chiral auxiliary.

This strategy is broadly applicable in medicinal chemistry for synthesizing potential
anticonvulsant, antidepressant, and anticancer agents where a single enantiomer is required.

[1]

Part 4: Safety, Handling, and Storage

Proper handling of (1S,2S)-2-Methoxycyclohexanol is essential for laboratory safety. It is
classified as an irritant and requires careful management.[2][6]
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Hazard Class GHS Statement

Precautionary
Measures Reference

(Examples)

H315: Causes skin

irritation

Skin Irritation

P280: Wear protective
gloves. P302+P352:
IF ON SKIN: Wash
with plenty of soap

[2][6]

and water.

o H319: Causes serious
Eye Irritation o
eye irritation

P280: Wear eye

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes. [2lie]
Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Field-Proven Handling Protocols:

» Ventilation: Always handle this compound in a well-ventilated area or a chemical fume hood

to avoid inhalation of vapors.[12]

o Personal Protective Equipment (PPE): Standard PPE includes a lab coat, nitrile gloves, and

chemical safety goggles.[6][12]

o Storage: Store in a tightly sealed container in a cool (2-8°C), dry place away from

incompatible materials such as strong oxidizing agents.[3][6][13]

e Spills: In case of a spill, absorb with an inert material (e.g., vermiculite, sand) and place in a

suitable container for chemical waste disposal.[6]

Conclusion
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(1S,2S)-2-Methoxycyclohexanol, CAS 134108-92-2, is more than just a chemical
intermediate; it is a sophisticated tool for exerting precise stereochemical control in organic
synthesis. Its applications as both a chiral building block and a removable auxiliary provide
researchers in drug discovery and material science with reliable pathways to enantiomerically
pure substances.[1] Understanding its synthesis, the mechanistic basis of its applications, and
its proper handling are crucial for leveraging its full potential in the development of next-
generation pharmaceuticals and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3386611#1s-2s-2-methoxycyclohexanol-cas-number-
134108-92-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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